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Compound of Interest

Compound Name: 2-Chloro-5-nitro-4-phenylpyridine

Cat. No.: B1447294

L  Get Quote

Technical Guide: 2-Chloro-5-nitro-4-

phenylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific and
technical information for the chemical compound 2-Chloro-5-nitro-4-phenylpyridine. Due to
the limited availability of data for this specific isomer, this guide also includes relevant

information on closely related compounds to provide a broader context for research and

development activities.

Chemical Identity and Synonyms

The primary identifier for this compound is its IUPAC name, which precisely describes its

chemical structure.

Identifier Value

IUPAC Name 2-Chloro-5-nitro-4-phenylpyridine
CAS Number 1805645-34-4

Molecular Formula C11H7CIN20:2

Molecular Weight 234.64 g/mol
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Synonyms: At present, there are no widely recognized synonyms for 2-Chloro-5-nitro-4-
phenylpyridine in scientific literature. Researchers should primarily refer to the IUPAC name
and CAS number to ensure unambiguous identification.

Physicochemical Properties

Quantitative data for 2-Chloro-5-nitro-4-phenylpyridine is sparse in publicly accessible
databases. The following table summarizes the available information.

Property Value Source
Molecular Formula C11H7CIN202 Appchem
Molecular Weight 234.6385 g/mol Appchem[1]

Note: Key experimental data such as melting point, boiling point, and solubility for 2-Chloro-5-
nitro-4-phenylpyridine are not readily available in the cited literature.

Experimental Protocols

Specific experimental protocols for the synthesis of 2-Chloro-5-nitro-4-phenylpyridine are not
detailed in the available scientific literature. However, the synthesis of the related precursor, 2-
chloro-5-nitropyridine, is well-documented and provides a foundational methodology that could
potentially be adapted.

lllustrative Synthesis of a Related Compound: 2-Chloro-
5-nitropyridine

The following protocol is for the synthesis of 2-chloro-5-nitropyridine and is provided as a
representative example of a chlorination reaction of a nitropyridine derivative.

Method 1: Chlorination of 2-Hydroxy-5-nitropyridine[2][3]
e Reactants:
o 2-hydroxy-5-nitropyridine (14.0 g, 0.1 mole)

o Phosphorus oxychloride (POCI3) (50 g)
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o Phosphorus pentachloride (PCls) (25.0 g, 0.12 mole)

e Procedure:

o Combine 2-hydroxy-5-nitropyridine, phosphorus oxychloride, and phosphorus
pentachloride in a 500 ml four-necked flask equipped with a thermometer, stirrer, and
reflux condenser.

o Heat the mixture and stir at 100-105°C for 5 hours.

o After the reaction, recover the excess phosphorus oxychloride by distillation under
reduced pressure.

o Slowly pour the remaining residue into 120 grams of ice water with thorough stirring.
o Neutralize the solution to a pH of 8-9 using a 40 wt% aqueous sodium hydroxide solution.

o Separate the organic layer. Extract the aqueous layer three times with dichloromethane
(60 g each time).

o Combine the organic phases and wash with 20 grams of saturated brine.

o Dry the organic phase with 2.0 grams of anhydrous sodium sulfate.

o Distill to recover the dichloromethane. The resulting product is 2-chloro-5-nitropyridine.
e Yield: 15.1 g (95.3%) with a reported purity of 99.8%.

Signaling Pathways and Biological Activity

There is no specific information available in the scientific literature regarding the involvement of
2-Chloro-5-nitro-4-phenylpyridine in any signaling pathways.

The broader class of nitro-containing aromatic compounds has been studied for various
biological activities. For instance, derivatives of 2-chloro-5-nitropyridine have been investigated
as intermediates in the synthesis of potential anticancer agents.[4] Specifically, they have been
used to create novel thiourea and thiazolidinone derivatives tested for their cytotoxic effects
against prostate cancer cell lines.
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Visualizations
General Synthetic Workflow for Substituted Pyridines

Given the absence of specific signaling pathway data for 2-Chloro-5-nitro-4-phenylpyridine,
the following diagram illustrates a generalized workflow for the synthesis of substituted
pyridines, which could conceptually be applied to the synthesis of the target molecule.

General Synthetic Workflow for Substituted Pyridines

Oxidation/ e Further Functional Group

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of substituted pyridines.

This guide summarizes the currently available information on 2-Chloro-5-nitro-4-
phenylpyridine. The scarcity of data highlights a potential area for further research to
characterize its properties and explore its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1447294#iupac-name-and-synonyms-for-2-chloro-5-
nitro-4-phenylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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